8-[2-(4-chlorophenyl)acetyl]-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-[2-(4-chlorophenyl)acetyl]-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C17H20ClN3O3/c1-19-15(23)17(20(2)16(19)24)7-9-21(10-8-17)14(22)11-12-3-5-13(18)6-4-12/h3-6H,7-11H2,1-2H3
• InChI Key: QFARNRJFDATUOI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2(CCN(CC2)C(=O)CC3=CC=C(C=C3)Cl)N(C1=O)C
• Molecular Formula: C17H20ClN3O3
• Molecular Weight: 349.8 g/mol

Description

This compound is a novel piperidine derivative, specifically a 7,7,9,9-tetra-substituted-1,3,8-triazaspiro[4.5]decane-2,4-dione. It has been identified as a promising RIPK1 inhibitor.

Molecular Structure Analysis

The molecular structure of this compound involves a deep hydrophobic pocket where the benzyl groups are inserted, forming T-shaped π–π interactions with His136.

Scientific Research Applications

Insecticide Development

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Chemical Synthesis

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Mechanism of Action

Target of Action

The primary target of the compound “8-[2-(4-chlorophenyl)acetyl]-1,3-dimethyl-1,3,8-triazaspiro[4A similar compound, spirotetramat, is known to be an insecticide that can be transported to any part of the plant, effectively preventing egg hatching and larval development of pests on roots and leaves .

Mode of Action

It is suggested that a similar compound acts as a delta opioid receptor agonist . Opioid receptors are a group of inhibitory G protein-coupled receptors with opioids as ligands. The agonists of these receptors can induce analgesic effects.

Result of Action

Delta opioid receptor agonists are known to have various effects, including analgesic effects and potential therapeutic applications in neurological disorders .